N-(4-((4-chloropiperidin-1-yl)sulfonyl)phenyl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-[4-(4-chloropiperidin-1-yl)sulfonylphenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C16H16ClN3O6S/c17-11-7-9-19(10-8-11)27(24,25)13-3-1-12(2-4-13)18-16(21)14-5-6-15(26-14)20(22)23/h1-6,11H,7-10H2,(H,18,21)
• InChI Key: XKMLYHZJKCRLOI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1Cl)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C16H16ClN3O6S
• Molecular Weight: 413.8 g/mol
• CAS No.: 1523437-16-2

Description

It is primarily recognized for its ability to activate the apoptotic arm of the unfolded protein response (UPR), making it a significant compound in apoptosis research .

Scientific Research Applications

ML291 has a wide range of scientific research applications:

Chemistry: Used as a chemical probe to study the unfolded protein response.

Biology: Investigates the role of UPR in cellular stress and apoptosis.

Medicine: Explores potential therapeutic applications in cancer treatment by inducing apoptosis in cancer cells.

Industry: Potential use in the development of new drugs targeting the UPR pathway

Mechanism of Action

Target of Action

ML291 primarily targets the Unfolded Protein Response (UPR) . The UPR is a cellular stress response related to the endoplasmic reticulum. It is activated in response to an accumulation of unfolded or misfolded proteins in the lumen of the endoplasmic reticulum .

Mode of Action

ML291 activates the PERK/eIF2a/CHOP (apoptotic) arm of the UPR . This activation overwhelms the adaptive capacity of the UPR, leading to apoptosis, a form of programmed cell death . The compound has been shown to induce apoptosis in a variety of solid cancer models .

Biochemical Pathways

The activation of the UPR by ML291 leads to an accumulation of proteins and increased gene expression for downstream UPR genes, including CHOP, GRP78/BiP, GADD34, and XBP1 . These changes indicate the activation of the UPR and the initiation of apoptosis .

Result of Action

The activation of the UPR by ML291 and the subsequent induction of apoptosis result in the reduction of leukemic cell burden . This makes ML291 a potential candidate for cancer therapy .

Action Environment

The action of ML291 is influenced by the tumor microenvironment, which is often characterized by oxidative stress, hypoxia, lactic acidosis, and compromised protein folding . The ability of ML291 to activate the UPR and induce apoptosis under these adverse conditions enables malignant cells to develop tumorigenic, metastatic, and drug-resistant capacities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ML291 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The key steps include:

Formation of the nitrofuran core: This involves the nitration of furan to introduce the nitro group.

Sulfonylation: The introduction of the sulfonyl group is achieved through a reaction with chlorosulfonic acid.

Coupling with piperidine: The final step involves coupling the sulfonylated intermediate with 4-chloropiperidine under controlled conditions.

Industrial Production Methods

While specific industrial production methods for ML291 are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

ML291 undergoes several types of chemical reactions, including:

Oxidation: The nitrofuran moiety can undergo oxidation under specific conditions.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Oxidized derivatives of the nitrofuran moiety.

Reduction: Amino derivatives of ML291.

Substitution: Various substituted sulfonamide derivatives.

Comparison with Similar Compounds

Similar Compounds

ML364: Another sulfonamidebenzamide compound with similar UPR-inducing properties.

WNK463: A kinase inhibitor with different molecular targets but similar apoptotic effects.

EN6: A compound with similar structural features but different biological activities.

Uniqueness of ML291

ML291 is unique in its high selectivity for the apoptotic arm of the UPR, making it a valuable tool for studying apoptosis and potential cancer therapies. Its ability to induce apoptosis specifically in cancer cells while sparing normal cells highlights its therapeutic potential .